Cas no 100026-27-5 (5H-Indeno[1,2-b]pyridin-5-one, 3-acetyl-2-methyl-4-phenyl-)

• Product Name: 5H-Indeno[1,2-b]pyridin-5-one, 3-acetyl-2-methyl-4-phenyl-
• CAS No: 100026-27-5
• MF: C₂₁H₁₅NO₂
• MW: 313.349305391312
• CID: 1124418
• Update Time: 2024-07-27

5H-Indeno[1,2-b]pyridin-5-one, 3-acetyl-2-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Indeno[1,2-b]pyridin-5-one, 3-acetyl-2-methyl-4-phenyl-
• 3-acetyl-2-methyl-4-phenylindeno[1,2-b]pyridin-5-one

• Inchi： 1S/C21H15NO2/c1-12-17(13(2)23)18(14-8-4-3-5-9-14)19-20(22-12)15-10-6-7-11-16(15)21(19)24/h3-11H,1-2H3
• InChI Key： OTFPGRZRXLVTCV-UHFFFAOYSA-N
• SMILES： C12C3=C(C=CC=C3)C(=O)C1=C(C1=CC=CC=C1)C(C(C)=O)=C(C)N=2

Computed Properties

• Exact Mass: 313.11035

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 558.6±50.0 °C(Predicted)
• PSA: 47.03
• pka: 1.03±0.20(Predicted)